![molecular formula C18H28BrN3O B247658 2-{4-[1-(2-Bromobenzyl)piperidin-4-yl]piperazin-1-yl}ethanol](/img/structure/B247658.png)
2-{4-[1-(2-Bromobenzyl)piperidin-4-yl]piperazin-1-yl}ethanol
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Overview
Description
2-{4-[1-(2-Bromobenzyl)piperidin-4-yl]piperazin-1-yl}ethanol, also known as BZP, is a psychoactive drug that is structurally similar to amphetamines. It is synthesized in the laboratory and has been used in scientific research to study the mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
2-{4-[1-(2-Bromobenzyl)piperidin-4-yl]piperazin-1-yl}ethanol acts as a dopamine and norepinephrine reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. This leads to increased alertness, energy, and euphoria. This compound also acts as a serotonin receptor agonist, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature. It also increases the release of dopamine and norepinephrine in the brain, leading to feelings of euphoria and increased energy. This compound has also been shown to decrease the activity of certain enzymes in the liver, which may contribute to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{4-[1-(2-Bromobenzyl)piperidin-4-yl]piperazin-1-yl}ethanol in scientific research is that it is structurally similar to amphetamines, which are widely used in the treatment of ADHD and other psychiatric disorders. This makes it a useful tool for studying the mechanism of action of these types of drugs. However, one limitation of using this compound in scientific research is that it has not been extensively studied in humans, and its long-term effects on the body are not well understood.
Future Directions
There are several potential future directions for research on 2-{4-[1-(2-Bromobenzyl)piperidin-4-yl]piperazin-1-yl}ethanol. One area of interest is its potential therapeutic applications in the treatment of depression and other psychiatric disorders. Another area of interest is its effects on the liver and other organs, as well as its long-term effects on the body. Further research is needed to fully understand the potential benefits and risks of using this compound in the treatment of various conditions.
Synthesis Methods
2-{4-[1-(2-Bromobenzyl)piperidin-4-yl]piperazin-1-yl}ethanol is synthesized in the laboratory by reacting piperazine with 2-bromobenzyl chloride and 4-piperidone. The resulting product is then reduced with sodium borohydride to yield this compound.
Scientific Research Applications
2-{4-[1-(2-Bromobenzyl)piperidin-4-yl]piperazin-1-yl}ethanol has been used in scientific research to study its effects on the central nervous system. It has been shown to have stimulant properties similar to amphetamines, and has been used to study the mechanism of action of these types of drugs. This compound has also been studied for its potential therapeutic applications in the treatment of depression and other psychiatric disorders.
Properties
Molecular Formula |
C18H28BrN3O |
---|---|
Molecular Weight |
382.3 g/mol |
IUPAC Name |
2-[4-[1-[(2-bromophenyl)methyl]piperidin-4-yl]piperazin-1-yl]ethanol |
InChI |
InChI=1S/C18H28BrN3O/c19-18-4-2-1-3-16(18)15-21-7-5-17(6-8-21)22-11-9-20(10-12-22)13-14-23/h1-4,17,23H,5-15H2 |
InChI Key |
MHFMHHVFODEDBB-UHFFFAOYSA-N |
SMILES |
C1CN(CCC1N2CCN(CC2)CCO)CC3=CC=CC=C3Br |
Canonical SMILES |
C1CN(CCC1N2CCN(CC2)CCO)CC3=CC=CC=C3Br |
Origin of Product |
United States |
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